Cas no 2228696-59-9 (O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine)

• Product Name: O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine
• CAS No: 2228696-59-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6056602
• PubChem ID: 165613024
• Update Time: 2025-06-14

O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine
• EN300-1729567
• O-[4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine
• 2228696-59-9

• Inchi： 1S/C7H13N3O/c1-7(11-8)3-6-10-5-2-4-9-10/h2,4-5,7H,3,6,8H2,1H3
• InChI Key： WCQGFYCMSPLRDG-UHFFFAOYSA-N
• SMILES： O(C(C)CCN1C=CC=N1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine

Comprehensive Overview of O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine (CAS No. 2228696-59-9)

O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine (CAS No. 2228696-59-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyrazole ring linked to a hydroxylamine moiety via a butyl chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The molecular structure of O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine includes a 1H-pyrazol-1-yl group, which is known for its role in enhancing binding affinity to biological targets. This characteristic has led to its exploration in targeted therapy and precision medicine, two of the most trending topics in modern healthcare. With the rise of personalized treatment approaches, compounds like this are being studied for their ability to modulate specific pathways with minimal off-target effects.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in AI-driven drug design and computational chemistry. O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine is no exception, as its synthesis and optimization are frequently discussed in academic and industrial forums. Its compatibility with click chemistry and other modular synthetic techniques further enhances its appeal for researchers working on fragment-based drug discovery.

Another area of interest is the compound's potential role in green chemistry. As sustainability becomes a priority in pharmaceutical manufacturing, scientists are investigating eco-friendly synthesis routes for O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine. This aligns with the growing consumer and regulatory focus on reducing the environmental footprint of chemical production. Keywords such as sustainable synthesis and biodegradable intermediates are increasingly associated with this compound in scientific literature.

From a commercial perspective, O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine is often listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and biotech startups. Its CAS No. 2228696-59-9 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control. The compound's stability under standard laboratory conditions also makes it a practical choice for high-throughput screening assays.

Looking ahead, the applications of O-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine may expand into nanotechnology and material science, where its functional groups could be utilized to modify surface properties or create hybrid materials. As interdisciplinary research gains momentum, this compound is poised to play a pivotal role in bridging gaps between chemistry, biology, and engineering.